Cas no 63390-11-4 (3,5-dichlorobenzidine)

3,5-dichlorobenzidine structure
3,5-dichlorobenzidine structure
Product Name:3,5-dichlorobenzidine
CAS No:63390-11-4
MF:C12H10Cl2N2
MW:253.127200603485
CID:960061
PubChem ID:124990
Update Time:2025-04-19

3,5-dichlorobenzidine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dichlorobenzidine
    • 4-(4-aminophenyl)-2,6-dichloroaniline
    • [1,1'-biphenyl]-4,4'-diamine, 3,5-dichloro-
    • 3,5-Dichlorobiphenyl-4,4'-diamine
    • 63390-11-4
    • (1,1'-Biphenyl)-4,4'-diamine, 3,5-dichloro-
    • DB-217807
    • CCRIS 1983
    • Benzidine, 3,5-dichloro-
    • BRN 2840823
    • 3,5-Dichloro-(1,1'-biphenyl)-4,4'-diamine
    • DTXSID00212803
    • Inchi: 1S/C12H10Cl2N2/c13-10-5-8(6-11(14)12(10)16)7-1-3-9(15)4-2-7/h1-6H,15-16H2
    • InChI Key: BFIXSNRLSBRJQT-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)C1C=CC(=CC=1)N)Cl)N

Computed Properties

  • Exact Mass: 252.0223
  • Monoisotopic Mass: 252.0221037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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